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Compound of Interest

Compound Name: N-Tosyl-3-pyrrolecarboxylic Acid

Cat. No.: B025278 Get Quote

For Immediate Reference: N-Tosyl-3-pyrrolecarboxylic Acid Disposal Overview

This guide provides essential safety and logistical information for the proper disposal of N-
Tosyl-3-pyrrolecarboxylic acid (CAS No. 106058-86-0), a compound used in various

research and development applications. Adherence to these procedures is critical to ensure

personnel safety and environmental compliance. The primary disposal route for this chemical is

through an approved hazardous waste disposal facility.

Key Safety and Handling Information
Before handling N-Tosyl-3-pyrrolecarboxylic acid, it is crucial to be familiar with its hazard

profile. This substance should be handled in accordance with standard laboratory safety

practices.

Property Value

Molecular Formula C12H11NO4S

Molecular Weight 265.29 g/mol

Appearance White crystalline solid

Melting Point 202-206 °C

Primary Hazards Refer to the specific Safety Data Sheet (SDS)

Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat
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Note: Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

the most accurate and detailed information.

Experimental Protocol: Waste Segregation and
Collection
Proper segregation of chemical waste is the first and most critical step in the disposal process.

This ensures safe handling and efficient processing by waste management professionals.

Materials:

N-Tosyl-3-pyrrolecarboxylic acid waste (solid or in solution)

Designated, labeled, and compatible hazardous waste container

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Procedure:

Container Selection: Choose a waste container that is compatible with N-Tosyl-3-
pyrrolecarboxylic acid. A high-density polyethylene (HDPE) container is generally suitable

for solid waste. If the waste is in a solvent, the container must be compatible with that

solvent.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"N-Tosyl-3-pyrrolecarboxylic acid," the CAS number (106058-86-0), and the approximate

quantity. Also, indicate any solvents present in the waste.

Waste Collection (Solid):

If handling the solid form, conduct all transfers within a fume hood to avoid inhalation of

any dust particles.

Carefully transfer the solid waste into the designated hazardous waste container using a

clean scoop or spatula.
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Avoid creating dust.[1]

Waste Collection (in Solution):

If the waste is dissolved in a solvent, pour the solution carefully into the designated liquid

hazardous waste container inside a fume hood.

Ensure that the solvent is compatible with other wastes already in the container. Do not

mix incompatible waste streams.

Container Sealing and Storage:

Securely close the waste container to prevent any leaks or spills.

Store the sealed container in a designated, well-ventilated, and secondary containment

area away from incompatible materials.[2][3]

Do not let the product enter drains.[1]

Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of N-Tosyl-3-
pyrrolecarboxylic acid from the laboratory to the final disposal facility.
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Laboratory Procedures

Institutional Waste Management

Final Disposal

Step 1: 
 Identify and Quantify Waste

Step 2: 
 Select and Label 

 Appropriate Waste Container

Step 3: 
 Transfer Waste into Container 

 (in Fume Hood)

Step 4: 
 Securely Seal Container

Step 5: 
 Store in Designated 

 Hazardous Waste Area

Step 6: 
 Schedule Waste Pickup with 
 EHS or Approved Contractor

Researcher Responsibility Ends

Step 7: 
 Transport to Central 
 Accumulation Area

Step 8: 
 Transport by Licensed 

 Hazardous Waste Hauler

Step 9: 
 Disposal at an Approved 

 Waste Management Facility 
 (e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for N-Tosyl-3-pyrrolecarboxylic Acid.
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Decontamination and Spill Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Ensure adequate ventilation.[1]

Personal Protection: Wear appropriate PPE, including a respirator if dust or vapors are

generated.

Containment: For solid spills, carefully sweep up the material to avoid creating dust and

place it in a labeled, sealed container for disposal.[1] For liquid spills, absorb the material

with an inert absorbent (e.g., vermiculite, dry sand) and place it in a sealed container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., water, if

compatible), and collect the cleaning materials as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.

Regulatory Compliance
All disposal activities must comply with local, state, and federal regulations regarding

hazardous waste management. It is the responsibility of the waste generator (the laboratory) to

ensure that waste is properly characterized, labeled, and handled. The ultimate disposal of N-
Tosyl-3-pyrrolecarboxylic acid should be carried out by a licensed and approved waste

disposal plant.[2][3] This typically involves high-temperature incineration to ensure complete

destruction of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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